![molecular formula C20H24ClN3O2 B5645292 8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one](/img/structure/B5645292.png)
8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
Synthesis of compounds related to "8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one" often involves multi-step synthetic routes, starting from readily available precursors. For example, 1-oxa-3,8-diazaspiro[4.5]decan-2-ones, which share a similar spirocyclic backbone, have been synthesized for screening as antihypertensive agents, showcasing the versatility of the spirocyclic core for generating compounds with potential biological activity (Caroon et al., 1981).
Molecular Structure Analysis
The molecular structure of spirocyclic compounds often contributes significantly to their pharmacological properties. For instance, the crystal structure analysis of similar compounds reveals a complex three-dimensional architecture that can interact with biological targets in a highly specific manner, affecting the compound's binding affinity and activity (Wang et al., 2011).
Chemical Reactions and Properties
Compounds with a diazaspirodecanone core can undergo various chemical reactions, enabling the introduction of different functional groups. This versatility facilitates the exploration of structure-activity relationships (SAR) to optimize pharmacological profiles. For example, modifications at specific positions of the spirocyclic core have been investigated for their effects on antihypertensive and neuroprotective activities (Tóth et al., 1997).
Physical Properties Analysis
The physical properties of spirocyclic compounds, such as solubility, melting point, and crystal structure, are crucial for their pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME). For instance, the solubility and stability of these compounds can be significantly influenced by their crystal form, which is important for drug formulation (Wang et al., 2011).
Chemical Properties Analysis
The chemical properties, such as reactivity and stability, of "8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one" and related compounds, are influenced by the spirocyclic core and the substituents attached to it. These properties are critical for the compound's mechanism of action, as they determine how the compound interacts with its biological target. Studies on similar compounds have shown that modifications on the spirocyclic core can lead to significant changes in biological activity, highlighting the importance of chemical properties in drug design (Shukla et al., 2016).
properties
IUPAC Name |
8-(7-chloro-1-methylindole-2-carbonyl)-2-ethyl-2,8-diazaspiro[4.5]decan-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24ClN3O2/c1-3-23-13-20(12-17(23)25)7-9-24(10-8-20)19(26)16-11-14-5-4-6-15(21)18(14)22(16)2/h4-6,11H,3,7-10,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPAYASCICNFCAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC2(CCN(CC2)C(=O)C3=CC4=C(N3C)C(=CC=C4)Cl)CC1=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-[(7-chloro-1-methyl-1H-indol-2-yl)carbonyl]-2-ethyl-2,8-diazaspiro[4.5]decan-3-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.